Cas no 2224217-67-6 (2-[1-(Prop-2-enoyl)azetidin-3-yl]acetonitrile)

2-[1-(Prop-2-enoyl)azetidin-3-yl]acetonitrile is a specialized acrylate-functionalized azetidine derivative, notable for its reactive acryloyl group and nitrile functionality. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced polymers. The azetidine ring provides structural rigidity, while the acryloyl group enables participation in Michael additions or radical polymerization, facilitating crosslinking or polymer modification. The nitrile group further enhances reactivity, allowing for transformations into amines, carboxylic acids, or heterocycles. Its well-defined structure and bifunctional reactivity make it valuable for designing tailored molecules with precise stereochemical or functional properties. Suitable for controlled reactions under mild conditions, it is often employed in medicinal chemistry and materials science research.
2-[1-(Prop-2-enoyl)azetidin-3-yl]acetonitrile structure
2224217-67-6 structure
Product Name:2-[1-(Prop-2-enoyl)azetidin-3-yl]acetonitrile
CAS No:2224217-67-6
MF:C8H10N2O
MW:150.177801609039
CID:5411367
PubChem ID:132391149
Update Time:2025-06-08

2-[1-(Prop-2-enoyl)azetidin-3-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Prop-2-enoylazetidin-3-yl)acetonitrile
    • Z3326590067
    • AKOS034128871
    • 2-[1-(prop-2-enoyl)azetidin-3-yl]acetonitrile
    • 2224217-67-6
    • EN300-6717194
    • 2-[1-(Prop-2-enoyl)azetidin-3-yl]acetonitrile
    • Inchi: 1S/C8H10N2O/c1-2-8(11)10-5-7(6-10)3-4-9/h2,7H,1,3,5-6H2
    • InChI Key: SUCRWXXGICECHL-UHFFFAOYSA-N
    • SMILES: O=C(C=C)N1CC(CC#N)C1

Computed Properties

  • Exact Mass: 150.079312947g/mol
  • Monoisotopic Mass: 150.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 44.1Ų

2-[1-(Prop-2-enoyl)azetidin-3-yl]acetonitrile Pricemore >>

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2224217-67-6 95.0%
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Additional information on 2-[1-(Prop-2-enoyl)azetidin-3-yl]acetonitrile

Comprehensive Overview of 2-[1-(Prop-2-enoyl)azetidin-3-yl]acetonitrile (CAS No. 2224217-67-6): Properties, Applications, and Innovations

2-[1-(Prop-2-enoyl)azetidin-3-yl]acetonitrile (CAS No. 2224217-67-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This nitrile-functionalized derivative features a unique azetidine ring coupled with a prop-2-enoyl group, making it a versatile intermediate for synthesizing bioactive molecules and advanced polymers. Its molecular structure, characterized by the acetonitrile moiety, enables diverse reactivity, particularly in click chemistry and cross-coupling reactions, aligning with modern trends in green chemistry and sustainable synthesis.

In recent years, the demand for heterocyclic compounds like 2-[1-(Prop-2-enoyl)azetidin-3-yl]acetonitrile has surged due to their pivotal role in drug discovery. Researchers frequently search for "azetidine derivatives in medicinal chemistry" or "nitrile-containing building blocks," reflecting its relevance in designing kinase inhibitors and protease modulators. The compound’s prop-2-enoyl group further facilitates photopolymerization, a hot topic in 3D printing materials and biocompatible coatings, addressing industry needs for high-performance functional materials.

From a synthetic perspective, CAS No. 2224217-67-6 exemplifies innovation in scaffold diversification. Its azetidin-3-yl core is prized for improving metabolic stability in drug candidates, a recurring theme in forums discussing "improving drug half-life." Additionally, the compound’s acetonitrile tail serves as a linchpin for bioorthogonal labeling, a technique widely explored in proteomics and diagnostic imaging. These attributes position it as a critical tool for answering popular queries like "how to modify drug scaffolds for better bioavailability."

The compound’s applications extend to agrochemical research, where its structural motifs are leveraged to develop eco-friendly pesticides. Searches for "nitrile-based agrochemicals" highlight this niche, underscoring its potential in addressing global food security challenges. Furthermore, its compatibility with microwave-assisted synthesis (a trending AI-optimized reaction topic) enhances its appeal for high-throughput screening platforms.

Quality and safety are paramount in handling 2-[1-(Prop-2-enoyl)azetidin-3-yl]acetonitrile. While not classified as hazardous, proper storage under inert conditions ensures stability. Analytical techniques like HPLC and LC-MS are recommended for purity verification, a point emphasized in queries such as "how to analyze nitrile compounds." This aligns with industry standards for GMP-compliant intermediates, a key concern for contract manufacturing organizations (CMOs).

In conclusion, CAS No. 2224217-67-6 represents a convergence of cutting-edge chemistry and real-world applications. Its multifaceted utility—from drug design to smart materials—resonates with trending searches like "next-gen pharmaceutical intermediates" and "sustainable chemical building blocks." As research progresses, this compound is poised to play a transformative role in addressing challenges across healthcare, agriculture, and advanced manufacturing.

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